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Introduction

5-Fluoromethylornithine (5-FMOrn) is a potent and specific irreversible inhibitor of the

enzyme L-ornithine:2-oxo-acid aminotransferase (OAT).[1][2] Unlike the more widely studied α-

difluoromethylornithine (DFMO or eflornithine), which targets ornithine decarboxylase (ODC) in

the polyamine synthesis pathway, 5-FMOrn's mechanism of action is the inactivation of OAT.

This leads to a significant accumulation of L-ornithine in various tissues.[1][2] This unique mode

of action makes 5-FMOrn a valuable research tool for studying the physiological and

pathological roles of OAT and ornithine metabolism. These notes provide detailed dosage

information and administration protocols for the use of 5-FMOrn in mouse models based on

published studies.

Data Presentation: 5-Fluoromethylornithine Dosage in
Mice
The following table summarizes the quantitative data on 5-Fluoromethylornithine
administration in mouse models as reported in the literature.
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Note: Long-term treatment of mice with 5-FMOrn did not reveal toxic effects in the cited

studies.[1][2]
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The following are generalized protocols for the preparation and administration of 5-
Fluoromethylornithine to mice based on common laboratory practices and the dosages

reported in the literature. Researchers should adapt these protocols to their specific

experimental design and institutional (IACUC) guidelines.

Protocol 1: Intraperitoneal (i.p.) Injection
This method allows for the precise and rapid delivery of a specified dose.

Materials:

5-Fluoromethylornithine (5-FMOrn) powder

Sterile saline solution (0.9% NaCl) or Phosphate-Buffered Saline (PBS), pH 7.4

Sterile 1.5 mL microcentrifuge tubes

Vortex mixer

Analytical balance

Syringes (1 mL) with appropriate gauge needles (e.g., 27-30G)

70% Ethanol for disinfection

Procedure:

Dose Calculation:

Determine the required dose in mg/kg based on your experimental design (e.g., 20

mg/kg).

Weigh an individual mouse to get its precise body weight (e.g., 25 g or 0.025 kg).

Calculate the total amount of 5-FMOrn needed per mouse:

Dose (mg) = Body Weight (kg) x Desired Dose (mg/kg)

Example: 0.025 kg x 20 mg/kg = 0.5 mg
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Preparation of Stock Solution:

It is often practical to prepare a stock solution for dosing multiple animals. For example, to

prepare a 10 mg/mL stock solution, weigh 10 mg of 5-FMOrn powder and dissolve it in 1

mL of sterile saline.

Ensure complete dissolution by vortexing. If solubility is an issue, gentle warming or

sonication may be required. Prepare fresh or store as recommended by the manufacturer

(typically short-term at 4°C or long-term at -20°C).

Preparation of Injection Volume:

Calculate the volume to inject based on the stock solution concentration. A typical injection

volume for a mouse is 100-200 µL. Adjust the stock concentration if necessary to achieve

a reasonable volume.

Injection Volume (mL) = Dose (mg) / Stock Concentration (mg/mL)

Example: 0.5 mg / 10 mg/mL = 0.05 mL or 50 µL

Administration:

Properly restrain the mouse, exposing the lower abdominal quadrants.

Disinfect the injection site with 70% ethanol.

Insert the needle at a 15-20 degree angle into the intraperitoneal cavity, avoiding the

bladder and internal organs.

Aspirate slightly to ensure no fluid (blood or urine) is drawn, confirming correct needle

placement.

Inject the calculated volume of the 5-FMOrn solution slowly.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any immediate adverse reactions.
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Protocol 2: Oral Administration via Drinking Water
This method is suitable for continuous, long-term administration but offers less control over the

precise dose consumed by each individual animal.

Materials:

5-Fluoromethylornithine (5-FMOrn) powder

Sterile drinking water

Calibrated water bottles

Analytical balance

Procedure:

Solution Preparation:

Determine the target concentration of 5-FMOrn in the drinking water. This is often based

on an estimated daily water consumption (typically 3-5 mL for an adult mouse) to achieve

a target dose in mg/kg/day.

Example Calculation: To achieve a dose of ~50 mg/kg/day for a 25g mouse:

Daily dose needed: 0.025 kg * 50 mg/kg = 1.25 mg/day.

Assuming the mouse drinks ~4 mL of water per day.

Concentration required: 1.25 mg / 4 mL = 0.3125 mg/mL or 312.5 mg/L.

Administration:

Dissolve the calculated amount of 5-FMOrn in the total volume of drinking water required

for the cage/study group.

Replace the standard water bottles with the bottles containing the 5-FMOrn solution.
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To prevent degradation, protect the solution from light (using amber bottles or by covering

them) and prepare it fresh every 2-3 days.

Monitoring and Considerations:

Measure water consumption daily by weighing the bottles to estimate the actual dose

ingested per mouse.[4] This is critical as consumption can vary significantly between

animals.[4]

Be aware that mice are nocturnal, and the majority of water consumption occurs during

the night.[4]

Check for any changes in the animals' drinking habits, as the taste of the compound may

reduce water intake. If this occurs, a lower concentration or an alternative administration

method may be necessary.
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Caption: Inhibition of Ornithine Aminotransferase (OAT) by 5-FMOrn.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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